Cas no 1341035-92-4 (tert-butyl 3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate)

• Product Name: tert-butyl 3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• CAS No: 1341035-92-4
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• MDL: MFCD25509335
• CID: 4585526
• PubChem ID: 121229348
• Update Time: 2024-11-04

tert-butyl 3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl 3-(Aminomethyl)-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate(WX100701)
• Tert-Butyl 3-(Aminomethyl)-1-Oxa-7-Azaspiro[4.4]Nonane-7-Carboxylate
• CS-0309548
• SY270353
• 1341035-92-4
• PS-16169
• P19368
• PB40326
• Tert-butyl3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• 7-Boc-3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane
• (7-Boc-1-oxa-7-azaspiro[4.4]nonan-3-yl)methanamine
• t-Butyl 3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate
• MFCD25509335
• tert-butyl 3-(aminomethyl)-1-oxa-7-azaspiro[4.4]nonane-7-carboxylate

• MDL： MFCD25509335
• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-5-4-13(9-15)6-10(7-14)8-17-13/h10H,4-9,14H2,1-3H3
• InChI Key： HIIRWGRMPFSSLM-UHFFFAOYSA-N
• SMILES： O1C2(CCN(C(OC(C)(C)C)=O)C2)CC(CN)C1

Computed Properties

• Exact Mass: 256.179
• Monoisotopic Mass: 256.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2
• XLogP3: 0.4